Cas no 1454-80-4 (2-(2-aminophenyl)aniline)

• Product Name: 2-(2-aminophenyl)aniline
• CAS No: 1454-80-4
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD00034060
• CID: 94386
• PubChem ID: 354334846
• Update Time: 2025-06-12

2-(2-aminophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,2′-Biphenyldiamine
• 2,2'-Diaminobiphenyl
• 1,1'-Biphenyl-2,2'-diamine
• 2,2'-BIPHENYLDIAMINE
• 2-(2-aminophenyl)aniline
• [1,1'-Biphenyl]-2,2'-diamine
• o-Benzidine
• TIMTEC-BB SBB008458
• o,o'-Diaminobiphenyl
• o,o’-diaminobiphenyl
• 2,2'-Diaminodiphenyl
• 2,2’-diaminodiphenyl
• biphenyl-2,2'-diamine
• (1,1'-Biphenyl)-2,2'-diamine
• 0DJ0J26MNW
• HOLGXWDGCVTMTB-UHFFFAOYSA-N
• 2-(2-aminophenyl)phenylamine
• NSC99367
• 2,2-diaminobiphenyl
• Enamine_000878
• 2,2' - Diaminobiphenyl
• NCIOpen2_002089
• MLS000765308
• AKOS BBS-00004371
• SMR000289413
• FT-0609157
• D5255
• 1454-80-4
• NCGC00245148-01
• CS-0196799
• 2,2/'-Biphenyldiamine
• DTXSID00163003
• T70293
• SY234655
• HMS2620M18
• 2,2 inverted exclamation mark -Diaminobiphenyl
• AE-641/02339059
• 2,2 inverted exclamation marka-Biphenyldiamine
• LS-03557
• BRN 1949579
• Z56786620
• AKOS000269002
• NSC-99367
• 2,2'-diamino-1,1'-biphenyl
• UNII-0DJ0J26MNW
• NSC 99367
• 2'-Amino[1,1'-biphenyl]-2-ylamine #
• HMS1396H20
• MFCD00034060
• CHEMBL1384563
• 2,2'-Biphenyldiamine, >=96.5% (GC)
• 4-13-00-00356 (Beilstein Handbook Reference)
• SCHEMBL169281
• (1,1'-Biphenyl)-2,2'-diamine (9CI)
• ALBB-010500
• DB-080996
• DTXCID6085494
• 2,2''-Biphenyldiamine

• MDL： MFCD00034060
• Inchi： 1S/C12H12N2/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8H,13-14H2
• InChI Key： HOLGXWDGCVTMTB-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C1C=CC=CC=1N
• BRN： 1949579

Computed Properties

• Exact Mass: 184.10000
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.3090
• Melting Point: 76.0 to 80.0 deg-C
• Boiling Point: 151°C/3mmHg(lit.)
• Refractive Index: 1.6266 (estimate)
• PSA: 52.04000
• LogP: 3.68040
• λmax: 294(EtOH)(lit.)

2-(2-aminophenyl)aniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 22-41-50
• Safety Instruction： 26-39-61
• RTECS：DV2099000
• Hazardous Material Identification：

Additional information on 2-(2-aminophenyl)aniline

2-(2-Aminophenyl)aniline (CAS No. 1454-80-4): A Versatile Aromatic Amine in Modern Chemistry and Industry

2-(2-Aminophenyl)aniline, with the CAS No. 1454-80-4, is a bifunctional aromatic amine compound that has garnered significant attention in both academic research and industrial applications. This compound, also referred to as o-phenylenediamine derivative, is characterized by its two amine groups attached to a biphenyl backbone. Its unique structure makes it a valuable intermediate in the synthesis of dyes, polymers, and pharmaceutical agents. The growing interest in sustainable chemistry and green synthesis has further highlighted the importance of optimizing the production and utilization of such compounds.

In recent years, the demand for high-performance materials and specialty chemicals has surged, driven by advancements in electronics, healthcare, and renewable energy sectors. 2-(2-Aminophenyl)aniline plays a pivotal role in these fields due to its ability to form stable complexes and participate in condensation reactions. For instance, it is widely used in the production of polyimide resins, which are essential for flexible electronics and high-temperature adhesives. Researchers are also exploring its potential in organic light-emitting diodes (OLEDs) and conductive polymers, aligning with the global push for energy-efficient technologies.

The compound’s relevance extends to the pharmaceutical industry, where it serves as a precursor for heterocyclic compounds and bioactive molecules. With the rise of personalized medicine and targeted drug delivery, the need for precise and scalable synthetic routes for intermediates like 2-(2-Aminophenyl)aniline has become critical. Innovations in catalytic amination and microwave-assisted synthesis have improved the efficiency of its production, addressing concerns about environmental impact and cost-effectiveness.

From an analytical perspective, CAS No. 1454-80-4 is often studied using techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and consistency. Quality control is paramount, especially when the compound is used in sensitive applications like medical devices or electronic coatings. Regulatory bodies emphasize adherence to Good Manufacturing Practices (GMP) and REACH compliance, ensuring safety and sustainability throughout the supply chain.

Another emerging trend is the integration of machine learning and computational chemistry to predict the properties and reactivity of 2-(2-Aminophenyl)aniline. These tools enable researchers to accelerate the discovery of novel derivatives and optimize reaction conditions. As industries strive for circular economy models, the recycling and reuse of aromatic amines like this compound are gaining traction, reducing waste and resource consumption.

In summary, 2-(2-Aminophenyl)aniline (CAS No. 1454-80-4) exemplifies the intersection of tradition and innovation in chemical science. Its versatility, coupled with advancements in synthetic methodologies and applications, positions it as a key player in addressing contemporary challenges in materials science, healthcare, and sustainability. Future research will likely focus on further enhancing its eco-friendly production and expanding its utility in cutting-edge technologies.